![molecular formula C14H12FNO3 B6415666 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% CAS No. 1261936-46-2](/img/structure/B6415666.png)
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95%
Overview
Description
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% (2-ECF-5HP) is a chemical compound that is widely used in scientific research applications. It is a heterocyclic compound, which is a type of organic compound containing a ring structure of atoms with at least one atom of a different element. 2-ECF-5HP has been used in a variety of research applications, from biochemistry and physiology to drug development and more. In
Scientific Research Applications
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a substrate for enzyme reactions, as a ligand for binding proteins, and as a tool for studying the structure and function of proteins. It has also been used in drug development, as it has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The mechanism of action of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% is not fully understood. However, it is believed to interact with proteins through hydrogen bonding and Van der Waals forces. It can also interact with other molecules through hydrophobic interactions.
Biochemical and Physiological Effects
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to have anti-fungal and anti-bacterial effects. In addition, it has been shown to have antioxidant and immunomodulatory activities.
Advantages and Limitations for Lab Experiments
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, has a high purity, and is relatively stable in aqueous solutions. However, it is important to note that it is not suitable for use in human or animal studies, as it has not been tested for safety or efficacy in these contexts.
Future Directions
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% has a wide range of potential applications in scientific research. In the future, it may be used to study the structure and function of proteins, to develop new drugs, and to study the biochemical and physiological effects of chemicals. In addition, it may be used to study the mechanisms of action of drugs, to develop new diagnostic tests, and to study the effects of environmental toxins.
Synthesis Methods
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% can be synthesized using a number of different methods. The most common method involves the reaction of 4-fluoro-3-ethoxycarbonylphenol with hydroxypyridine in the presence of a base. This reaction yields 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine, 95% in 95% purity, making it suitable for use in scientific research applications.
properties
IUPAC Name |
ethyl 2-fluoro-4-(5-hydroxypyridin-2-yl)benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO3/c1-2-19-14(18)11-5-3-9(7-12(11)15)13-6-4-10(17)8-16-13/h3-8,17H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEISMXQOCPFXCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)C2=NC=C(C=C2)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692761 |
Source
|
| Record name | Ethyl 2-fluoro-4-(5-hydroxypyridin-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40692761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-hydroxypyridine | |
CAS RN |
1261936-46-2 |
Source
|
| Record name | Ethyl 2-fluoro-4-(5-hydroxypyridin-2-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40692761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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